Cas no 69648-38-0 (Butaprost)
Butaprost structure
Product Name:Butaprost
CAS No:69648-38-0
MF:C24H40O5
MW:408.57140827179
CID:510279
PubChem ID:24724423
Update Time:2025-04-19
Butaprost Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentaneheptanoicacid,3-hydroxy-2-[(1E,4R)-4-hydroxy-4-(1-propylcyclobutyl)-1-buten-1-yl]-5-oxo-,methyl ester, (1R,2R,3R)-
- (R)-Butaprost
- Cyclopentaneheptanoicacid,3-hydroxy-2-[(1E,4R)-4-hydroxy-4-(1-propylcyclobutyl)-1-buten-1-yl]-...
- Cyclopentaneheptanoicacid,3-hydroxy-2-[(1E,4R)-4-hydroxy-4-(1-propylcyclobutyl)-1-buten-1-yl]-5-oxo-,methyl ester, (1R,2R,3R)
- Bay q 4218
- Butaprost [USAN:INN:BAN]
- Butaprostum
- Butaprostum [Latin]
- Cyclopentaneheptanoic acid, 3-hydroxy-2-(4-hydroxy-4-(1-propylcyclobutyl)-1-butenyl)-5-oxo-, methyl ester, (1R-(1alpha,2beta(1E,4R*),3alpha))-
- meth
- Methyl (13E,16R)-11alpha,16-dihydroxy-9-oxo-17,17-trimethyleneprost-13-en-1-oate
- Methyl (1R,2R,3R)-3-hydroxy-2-((1E,4R)-4-hydroxy-4-(1-propylcyclobutyl)-1-butenyl)-5-oxocyclopentaneheptanoate
- TR-4979
- UNII-HP16WVP23Y
- (1R,2R,3R)-3-Hydroxy-2-[(1E,4R)-4-hydroxy-4-(1-propylcyclobutyl)-1-butenyl]-5-oxo-cyclopentaneheptanoic acid methyl ester
- CAS-69648-38-0
- methyl 7-[(1R,2R,3R)-3-hydroxy-2-[(1E,4R)-4-hydroxy-4-(1-propylcyclobutyl)but-1-en-1-yl]-5-oxocyclopentyl]heptanoate
- Methyl 7-[(1R,2R,3R)-3-hydroxy-2-[(E,4S)-4-hydroxy-4-(1-propylcyclobutyl)but-1-enyl]-5-oxocyclopentyl]heptanoate
- methyl 7-[(1R,2R,3R)-3-hydroxy-2-[(E,4R)-4-hydroxy-4-(1-propylcyclobutyl)but-1-enyl]-5-oxocyclopentyl]heptanoate
- MFCD00867055
- Tox21_113480
- Q27075579
- Butaprost (free acid)
- BUTAPROST [USAN]
- BAY-Q-4218
- D03187
- methyl 7-((1R,2R,3R)-3-hydroxy-2-((R,E)-4-hydroxy-4-(1-propylcyclobutyl)but-1-enyl)-5-oxocyclopentyl)heptanoate
- Butaprost (USAN/INN)
- SCHEMBL94764
- 69685-22-9
- METHYL (13E,16R)-11.ALPHA.,16-DIHYDROXY-9-OXO-17,17-TRIMETHYLENEPROST-13-EN-1-OATE
- HP16WVP23Y
- DTXSID8048993
- GTPL3379
- CHEMBL271896
- NCGC00165753-01
- DTXCID4028919
- Butaprost
- CAS_69648-38-0
- BUTAPROST [INN]
- AC-31142
- BAYQ-4218
- 69648-38-0
- PDSP2_001674
- BDBM85602
- CYCLOPENTANEHEPTANOIC ACID, 3-HYDROXY-2-(4-HYDROXY-4-(1-PROPYLCYCLOBUTYL)-1-BUTENYL)-5-OXO-, METHYL ESTER, (1R-(1.ALPHA.,2.BETA.(1E,4R*),3.ALPHA.))-
- (R)-Butaprost, >=98% (HPLC)
- Methyl (1R,2R,3R)-3-hydroxy-2-[(1E,4R)-4-hydroxy-4-(1-propylcyclobutyl)-1-butenyl]-5-oxocyclopentaneheptanoate
- DA-51479
- CHEBI:230184
-
- MDL: MFCD00867055
- Inchi: 1S/C24H40O5/c1-3-14-24(15-9-16-24)22(27)12-8-11-19-18(20(25)17-21(19)26)10-6-4-5-7-13-23(28)29-2/h8,11,18-19,21-22,26-27H,3-7,9-10,12-17H2,1-2H3/b11-8+/t18-,19-,21-,22-/m1/s1
- InChI Key: XRISENIKJUKIHD-LHQZMKCDSA-N
- SMILES: O[C@H](C/C=C/[C@H]1[C@@H](CC([C@@H]1CCCCCCC(=O)OC)=O)O)C1(CCC)CCC1
Computed Properties
- Exact Mass: 408.2877
- Monoisotopic Mass: 408.288
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 14
- Complexity: 552
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.8A^2
- XLogP3: 4.2
Experimental Properties
- Color/Form: No data available
- Density: Not available
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- Refractive Index: 1.538
- Solubility: DMSO: freely soluble
- PSA: 83.83
- LogP: 4.34370
- Vapor Pressure: Not available
Butaprost Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:−20°C
Butaprost Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B699850-1mg |
Butaprost |
69648-38-0 | 1mg |
$ 821.00 | 2023-04-18 | ||
| TRC | B699850-2.5mg |
Butaprost |
69648-38-0 | 2.5mg |
$ 1648.00 | 2023-04-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R919185-1mg |
(R)-BUTAPROST |
69648-38-0 | ≥98% (HPLC) | 1mg |
¥1,942.20 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R919185-5mg |
(R)-BUTAPROST |
69648-38-0 | ≥98% (HPLC) | 5mg |
¥7,598.70 | 2022-08-31 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65674-1mg |
(R)-Butaprost |
69648-38-0 | 98% | 1mg |
¥1552.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65674-5mg |
(R)-Butaprost |
69648-38-0 | 98% | 5mg |
¥6735.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65674-10mg |
(R)-Butaprost |
69648-38-0 | 98% | 10mg |
¥11531.00 | 2023-09-08 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-215779-1mg |
(R)-Butaprost, |
69648-38-0 | 1mg |
¥1083.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215779A-5mg |
(R)-Butaprost, |
69648-38-0 | 5mg |
¥4505.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215779-1 mg |
(R)-Butaprost, |
69648-38-0 | 1mg |
¥1,083.00 | 2023-07-10 |
Butaprost Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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- 58717-36-5(rac-11-epi-Misoprostol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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